Cas no 34128-02-4 (4'-Cyanobenzylidene-4-Ethoxyaniline)

4'-Cyanobenzylidene-4-Ethoxyaniline is a liquid crystalline compound characterized by its cyanobenzylidene core and ethoxy-substituted aniline moiety. This structure imparts distinct mesogenic properties, making it suitable for applications in liquid crystal displays (LCDs) and advanced optical materials. Its high thermal stability and well-defined phase transitions enhance performance in electro-optical devices. The cyano group contributes to strong dipole interactions, improving alignment in liquid crystal matrices, while the ethoxy substitution fine-tunes solubility and mesophase behavior. This compound is particularly valued in research and industrial settings for its predictable behavior and compatibility with other liquid crystalline materials, enabling precise control over material properties in device fabrication.
4'-Cyanobenzylidene-4-Ethoxyaniline structure
34128-02-4 structure
Product Name:4'-Cyanobenzylidene-4-Ethoxyaniline
CAS No:34128-02-4
MF:C16H14N2O
MW:250.295163631439
MDL:MFCD00059585
CID:294640
PubChem ID:87565823
Update Time:2025-05-23

4'-Cyanobenzylidene-4-Ethoxyaniline Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-[[(4-ethoxyphenyl)imino]methyl]-
    • 4'-Cyanobenzylidene-4-ethoxyaniline
    • 4-[(4-ethoxyphenyl)iminomethyl]benzonitrile
    • (4-Cyanobenzyliden)-p-aethoxyanilin
    • 4-((E)-[(4-Ethoxyphenyl)imino]methyl)benzonitrile
    • 4-{[(4-ethoxyphenyl)imino]methyl}benzonitrile
    • p-(p-Ethoxyphenyliminomethyl)benzonitrile
    • p-<(p'-ethoxybenzylidene)amino>benzonitrile
    • WTTZYFPFXIZAOS-LDADJPATSA-N
    • DTXSID30346620
    • 4'Cyanobenzylidene-4-ethoxyaniline
    • 34128-02-4
    • CS-0182169
    • A875097
    • T70799
    • SCHEMBL11675092
    • 4-(((4-Ethoxyphenyl)imino)methyl)benzonitrile
    • FT-0712631
    • 4-((E)-[(4-Ethoxyphenyl)imino]methyl)benzonitrile #
    • AKOS003408212
    • MFCD00059585
    • (E)-4-((4-ethoxyphenylimino)methyl)benzonitrile
    • 4'-Cyanobenzylidene-4-ethoxyaniline, 98%
    • 4-[(E)-[(4-ethoxyphenyl)imino]methyl]benzonitrile
    • 4'-Cyanobenzylidene-4-Ethoxyaniline
    • MDL： MFCD00059585
    • Inchi： 1S/C16H14N2O/c1-2-19-16-9-7-15(8-10-16)18-12-14-5-3-13(11-17)4-6-14/h3-10,12H,2H2,1H3/b18-12+
    • InChI Key： WTTZYFPFXIZAOS-LDADJPATSA-N
    • SMILES： O(CC)C1C=CC(=CC=1)/N=C/C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 250.11100
  • Monoisotopic Mass: 250.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.4Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.04
  • Melting Point: NA
  • Boiling Point: 429.9°C at 760 mmHg
  • Flash Point: 213.8°C
  • Refractive Index: 1.557
  • PSA: 45.38000
  • LogP: 3.70758
  • Solubility: Not determined
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

4'-Cyanobenzylidene-4-Ethoxyaniline Security Information

4'-Cyanobenzylidene-4-Ethoxyaniline Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4'-Cyanobenzylidene-4-Ethoxyaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019094922-1g
4-(((4-Ethoxyphenyl)imino)methyl)benzonitrile
 34128-02-4 95%
1g
 $335.72 2023-09-02
TRC
C999325-10mg
4'-Cyanobenzylidene-4-Ethoxyaniline
 34128-02-4
10mg
 $ 50.00 2022-06-06
TRC
C999325-50mg
4'-Cyanobenzylidene-4-Ethoxyaniline
 34128-02-4
50mg
 $ 135.00 2022-06-06
TRC
C999325-100mg
4'-Cyanobenzylidene-4-Ethoxyaniline
 34128-02-4
100mg
 $ 230.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C0744-1g
4'-Cyanobenzylidene-4-Ethoxyaniline
 34128-02-4 98.0%(T)
1g
 ￥990.0 2022-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C870764-200mg
4'-Cyanobenzylidene-4-ethoxyaniline
 34128-02-4 98%
200mg
 ￥188.10 2022-10-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C0744-1G
4'-Cyanobenzylidene-4-ethoxyaniline
 34128-02-4 >98.0%(T)
1g
 ¥490.00 2024-04-16
abcr
AB140365-1 g
4'Cyanobenzylidene-4-ethoxyaniline; .
 34128-02-4
1g
 €224.90 2023-05-09
eNovation Chemicals LLC
D963168-100mg
4'-CYANOBENZYLIDENE-4-ETHOXYANILINE
 34128-02-4 97.0%
100mg
 $55 2024-06-07
eNovation Chemicals LLC
D963168-250mg
4'-CYANOBENZYLIDENE-4-ETHOXYANILINE
 34128-02-4 97.0%
250mg
 $65 2024-06-07

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